Cas no 2307752-46-9 ((3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride)

(3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride structure
2307752-46-9 structure
Product Name:(3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride
CAS No:2307752-46-9
MF:C9H16ClNO2
MW:205.681841850281
CID:5261697
Update Time:2025-11-01

(3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride
    • rac-(3aR,7aR)-octahydro-1H-isoindole-3a-carboxylic acid hydrochloride
    • Inchi: 1S/C9H15NO2.ClH/c11-8(12)9-4-2-1-3-7(9)5-10-6-9;/h7,10H,1-6H2,(H,11,12);1H/t7-,9-;/m1./s1
    • InChI Key: OBSNTRBIQICRRO-PRCZDLBKSA-N
    • SMILES: Cl.OC([C@]12CNC[C@H]1CCCC2)=O

Computed Properties

  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 205
  • Topological Polar Surface Area: 49.3

(3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride Pricemore >>

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Additional information on (3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid;hydrochloride

Compound CAS No. 2307752-46-9: (3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid; hydrochloride

The compound with CAS No. 2307752-46-9 is a highly specialized organic molecule known as (3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid hydrochloride. This compound belongs to the class of isoindoles and is characterized by its unique stereochemistry and functional groups. The molecule consists of an isoindole ring system with a carboxylic acid group and a hydrochloride counterion. Its structure is notable for its octahydroisoindole framework and the stereochemical configuration at the 3a and 7a positions.

Recent studies have highlighted the potential of this compound in various fields of chemistry and biology. For instance, researchers have explored its role in drug discovery and medicinal chemistry, where its unique structure has shown promise in targeting specific biological pathways. The stereochemistry of the compound plays a crucial role in its biological activity and selectivity. In particular, the (3As,7aS) configuration has been shown to influence the molecule's interaction with biological systems.

The synthesis of (3As,7aS)-1,2,3,4,5,6,7,7a-octahydroisoindole-3a-carboxylic acid hydrochloride involves advanced organic synthesis techniques. These include multi-step reactions such as cyclization and stereocontrol strategies to achieve the desired configuration. The use of chiral catalysts and enantioselective reactions has been pivotal in ensuring the correct stereochemistry of the product.

In terms of applications, this compound has been studied for its potential in neuroscience research and therapeutic development. Its ability to modulate certain receptor systems makes it a valuable tool in understanding complex biological processes. Recent findings suggest that it may have implications in treating neurological disorders such as Alzheimer's disease or Parkinson's disease.

From an analytical standpoint,CAS No. 2307752-46-9 has been characterized using various spectroscopic techniques such as NMR and mass spectrometry. These analyses have confirmed its molecular structure and purity. Additionally, computational chemistry methods have been employed to predict its physicochemical properties and pharmacokinetic behavior.

One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers are investigating how its structure can be leveraged to improve drug solubility and bioavailability. By modifying the functional groups or incorporating it into nanoparticles or liposomes,(3As,S)-octahydroisoindole carboxylic acid hydrochloride could serve as a platform for targeted drug delivery.

In conclusion,CAS No. 2307752-46-9, or(3As,S)-octahydroisoindole carboxylic acid hydrochloride, represents a significant advancement in modern organic chemistry. Its unique structure and stereochemistry make it a valuable asset in both academic research and industrial applications. As ongoing studies continue to uncover its potential,this compound is poised to play a critical role in shaping future innovations in medicine and beyond.

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